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Compound of Interest

Compound Name: Baumycin C1

Cat. No.: B1284055

For Researchers, Scientists, and Drug Development Professionals

Introduction

Baumycin C1 is an anthracycline antibiotic belonging to the daunorubicin family, a class of
potent chemotherapeutic agents. It is a natural product synthesized by the bacterium
Streptomyces coeruleorubidus. While the baumycin complex, which includes several related
compounds (A1, A2, B1, B2, C1, and C2), has been identified, detailed public research
specifically elucidating the antitumor properties and mechanism of action of Baumycin C1 is
limited. This guide provides a summary of the available information and outlines general
methodologies and potential mechanisms of action based on its classification as a
daunorubicin analogue.

Chemical and Physical Properties

Property Value
CAS Number 63084-42-4[1]
Molecular Formula C28H29NO11[2]
) Anthracycline Antibiotics (Daunorubicin
Family o
derivatives)[3]
Source Streptomyces coeruleorubidus[4]
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Putative Antitumor Mechanism of Action

As a daunorubicin analogue, Baumycin C1 is presumed to share a similar mechanism of
antitumor activity. The primary modes of action for daunorubicin and related anthracyclines
involve:

o DNA Intercalation: Anthracyclines insert themselves between the base pairs of DNA, thereby
obstructing the processes of DNA replication and transcription. This disruption leads to the
inhibition of cell proliferation and the induction of cell death in rapidly dividing cancer cells.

o Topoisomerase Il Inhibition: These compounds are known to form a stable complex with DNA
and the enzyme topoisomerase Il. This stabilization prevents the re-ligation of DNA strands
after they have been cleaved by the enzyme, leading to double-strand breaks in the DNA.
The accumulation of these breaks triggers apoptotic cell death.

¢ Generation of Reactive Oxygen Species (ROS): Anthracyclines can undergo redox cycling,
leading to the production of free radicals. This increase in oxidative stress can damage
cellular components, including DNA, proteins, and lipids, contributing to cytotoxicity.

Potential Signaling Pathways Involved

Based on the known mechanisms of anthracyclines, Baumycin C1 could potentially modulate
several critical signaling pathways involved in cancer cell proliferation and survival. A
hypothetical signaling pathway is depicted below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://pubmed.ncbi.nlm.nih.gov/892669/
https://pubmed.ncbi.nlm.nih.gov/892669/
https://pubmed.ncbi.nlm.nih.gov/892669/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9229119/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9229119/
https://pubmed.ncbi.nlm.nih.gov/893231/
https://pubmed.ncbi.nlm.nih.gov/893231/
https://www.mdpi.com/2076-2607/13/1/107
https://www.benchchem.com/product/b1284055#antitumor-properties-of-baumycin-c1
https://www.benchchem.com/product/b1284055#antitumor-properties-of-baumycin-c1
https://www.benchchem.com/product/b1284055#antitumor-properties-of-baumycin-c1
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1284055?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1284055?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

